molecular formula C8H13NO7 B1196901 2-(Acetylamino)-2-deoxy-L-galacturonic acid CAS No. 82838-35-5

2-(Acetylamino)-2-deoxy-L-galacturonic acid

Cat. No.: B1196901
CAS No.: 82838-35-5
M. Wt: 235.19 g/mol
InChI Key: MQWZJOSNNICZJE-JRTVQGFMSA-N
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Description

2-(Acetylamino)-2-deoxy-L-galacturonic acid is a sugar acid that is a derivative of L-galacturonic acid. It is found in the cell wall of some bacteria, where it plays a role in cell adhesion and biofilm formation. It is also a component of the lipopolysaccharide of some gram-negative bacteria.

The structure of this compound is shown below:

The molecule has a six-membered ring with five carbon atoms and one oxygen atom. The carbon atoms are numbered 1 through 6, with the oxygen atom being numbered 5. The carbon atoms 1, 2, 3, and 4 are each bonded to a hydroxyl group (-OH). The carbon atom 5 is bonded to a carboxyl group (-COOH). The carbon atom 6 is bonded to an acetyl group (-COCH3). The amino group (-NH2) is attached to the carbon atom 2.

  

FeatureThis compoundGalNAc
StructureSix-membered ring with a carboxyl groupSix-membered ring with an acetyl group
OccurrenceCell walls of some bacteriaGlycoproteins, glycolipids, and other biological molecules
FunctionCell adhesion and biofilm formationCell signaling, protein folding, and immune response
Research InterestLimited research due to its specific occurrenceExtensive research due to its widespread biological roles

  

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Properties

CAS No.

82838-35-5

Molecular Formula

C8H13NO7

Molecular Weight

235.19 g/mol

IUPAC Name

(2R,3S,4S,5S)-5-acetamido-2,3,4-trihydroxy-6-oxohexanoic acid

InChI

InChI=1S/C8H13NO7/c1-3(11)9-4(2-10)5(12)6(13)7(14)8(15)16/h2,4-7,12-14H,1H3,(H,9,11)(H,15,16)/t4-,5+,6+,7-/m1/s1

InChI Key

MQWZJOSNNICZJE-JRTVQGFMSA-N

SMILES

CC(=O)NC(C=O)C(C(C(C(=O)O)O)O)O

Isomeric SMILES

CC(=O)N[C@H](C=O)[C@@H]([C@@H]([C@H](C(=O)O)O)O)O

Canonical SMILES

CC(=O)NC(C=O)C(C(C(C(=O)O)O)O)O

Synonyms

2-N-acetyl-2-deoxy-L-galacturonic acid
2-N-acetyl-2-deoxygalacturonic acid
2-NADGA
GalNAcA
N-acetylgalactosaminuronic acid

Origin of Product

United States

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